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Compound of Interest

Compound Name: 6-Iodoquinoline

Cat. No.: B082116 Get Quote

For Immediate Reference: Do Not Dispose of 6-Iodoquinoline Down the Drain or in General

Waste. This compound is classified as a hazardous substance and requires specialized

disposal procedures to ensure the safety of personnel and the protection of the environment.

Researchers, scientists, and drug development professionals must adhere to strict protocols for

the management of chemical waste. This guide provides essential safety and logistical

information for the proper disposal of 6-Iodoquinoline, a halogenated heterocyclic aromatic

compound. The following procedures are based on established best practices for handling

hazardous chemical waste and should be implemented in conjunction with your institution's

specific Environmental Health and Safety (EHS) guidelines.

Chemical and Hazard Data
6-Iodoquinoline is a solid, combustible substance that is harmful if swallowed and causes

serious eye damage.[1] As a halogenated organic compound, it requires disposal as hazardous

waste.[2][3][4]
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Property Information

Chemical Name 6-Iodoquinoline

CAS Number 13327-31-6

Molecular Formula C₉H₆IN

Molecular Weight 255.06 g/mol [1]

Appearance
White to light yellow to light orange powder to

crystal

Melting Point 86-90 °C

Hazards
Harmful if swallowed (Acute Toxicity 4, Oral)[1],

Causes serious eye damage (Eye Damage 1)[1]

Signal Word Danger

Personal Protective Equipment (PPE)
Before handling 6-Iodoquinoline for any purpose, including disposal, ensure you are wearing

the appropriate PPE. A comprehensive risk assessment of the specific procedures should be

conducted to determine the necessary level of protection.
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PPE Specification

Eye Protection
Chemical safety goggles or a face shield should

be worn at all times.[5]

Hand Protection

Nitrile or other chemically resistant gloves are

mandatory. Inspect gloves for any signs of

degradation before use.[5]

Body Protection

A lab coat should be worn and fully fastened.

For procedures with a higher risk of splashing, a

chemically resistant apron is recommended.[5]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood,

especially when handling powders or volatile

solutions.[5]

Disposal Protocol
The primary method for the disposal of 6-Iodoquinoline is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[6] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal, and do not discharge to sewer systems.

[6]

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate

proper disposal. 6-Iodoquinoline is a halogenated organic compound and must be collected

separately from non-halogenated waste.[2][3][4][7]

Collect Solid Waste: Place solid 6-Iodoquinoline waste in a dedicated, clearly labeled, and

sealable container.

Collect Liquid Waste: For solutions containing 6-Iodoquinoline, use a separate, compatible,

and leak-proof container. Ensure the container material is compatible with the solvent used.

Incompatible Wastes: Do not mix halogenated organic waste with:
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Strong acids or bases[7]

Aqueous solutions of toxic organic chemicals[7]

Heavy metals[7]

Strong oxidizers or reducers[7]

Water-reactive substances[7]

Step 2: Container Labeling

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "6-
Iodoquinoline".

List all components of the waste, including solvents and their approximate percentages.

Indicate the date when waste was first added to the container.

Step 3: Storage

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be cool, dry, well-ventilated, and away from sources of ignition.[4][5]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Provide them with a complete and accurate description of the waste.

Follow their specific instructions for packaging and transportation.

Emergency Procedures
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In the event of a spill or exposure, follow these procedures:

Spill: Evacuate personnel to a safe area.[6] Avoid dust formation and breathing vapors, mist,

or gas.[6] Remove all sources of ignition.[6] Contain the spill and absorb it with an inert

material. Place all contaminated materials in a sealed, labeled container for disposal as

hazardous waste.

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

Skin Contact: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Workflow Diagram

Waste Preparation Storage and Disposal

6-Iodoquinoline Waste Generated Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate as
Halogenated Organic Waste

Use a Designated,
Labeled, and Sealed Container

Store in a Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Contractor

Proper Disposal via
Incineration

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 6-Iodoquinoline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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